Cas no 576170-42-8 (methyl 4-methoxy-3-(trifluoromethyl)benzoate)

• Product Name: methyl 4-methoxy-3-(trifluoromethyl)benzoate
• CAS No: 576170-42-8
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• MDL: MFCD06204093
• CID: 1605811
• PubChem ID: 19360538
• Update Time: 2025-04-21

methyl 4-methoxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methoxy-3-(trifluoromethyl)benzoate
• benzoic acid, 4-methoxy-3-(trifluoromethyl)-, methyl ester
• LogP
• SCHEMBL2470879
• 4-Methoxy-3-trifluoromethylbenzoic acid methyl ester
• MFCD06204093
• CS-0195456
• 576170-42-8
• DB-386631
• methyl4-methoxy-3-(trifluoromethyl)benzoate
• E89869
• methyl 3-trifluoromethyl-4-methoxybenzoate

• MDL： MFCD06204093
• Inchi： 1S/C10H9F3O3/c1-15-8-4-3-6(9(14)16-2)5-7(8)10(11,12)13/h3-5H,1-2H3
• InChI Key： FAOOKWQMNNMWGW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=CC=1OC)(F)F

Computed Properties

• Exact Mass: 234.05037
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 278.7°C at 760 mmHg
• Flash Point: 118.6°C
• Refractive Index: 1.45
• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives